2-Methyl 4-bromo-7-methoxyindan-1-ol

• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• SMILES: CC1CC2=C(C=CC(=C2C1O)OC)Br
• InChI: InChI=1S/C11H13BrO2/c1-6-5-7-8(12)3-4-9(14-2)10(7)11(6)13/h3-4,6,11,13H,5H2,1-2H3
• InChIKey: MOQACEXVQCYCDB-UHFFFAOYSA-N

2-Methyl 4-bromo-7-methoxyindan-1-ol: A Structurally-Differentiated Indan-1-ol Research Intermediate for CNS and Metabolic Target Programs

2-Methyl 4-bromo-7-methoxyindan-1-ol (molecular formula C₁₁H₁₃BrO₂, molecular weight 257.12 g/mol) is a polysubstituted indan-1-ol derivative belonging to the broader class of indane-based research intermediates. The compound features a benzylic secondary alcohol at the C-1 position, a bromine atom at C-4, a methoxy group at C-7, and a methyl substituent at C-2 on the saturated indane core. This specific substitution pattern situates the compound at the intersection of two therapeutically-relevant chemical spaces: the C2-substituted indan-1-ol pharmacophore class, which has been patented for serotoninergic and anti-obesity indications, and the bromo-methoxy-indane scaffold series, where halogen placement has been shown to modulate MCH-1 receptor affinity. [1] [2] The compound is supplied as a research-grade building block, typically at ≥95% purity, and is intended for non-human, non-therapeutic research use.

▸ Scaffold with C2-methyl, 4-Br, 7-OMe for CNS and metabolic target SAR studies

▸ Bifunctional handle: C-4 aryl bromide (cross-coupling) and C-1 benzylic alcohol (derivatization)

▸ Stereogenic C-1 center allows racemate resolution for enantioselective pharmacology research

• [1] Adir et Compagnie. Indan-1-ol compounds. U.S. Patent 6,153,625. 2000. Compounds of formula (I) with serotoninergic activity; C2-substituted indan-1-ol scaffold claimed. View Source
• [2] Andrés, J. I., et al. Potent MCH-1 receptor antagonists from cis-1,4-diaminocyclohexane-derived indane analogs. Bioorganic & Medicinal Chemistry Letters, 2013, 23, 3960–3964. DOI: 10.1016/j.bmcl.2013.05.017. Indane moiety superior for receptor selectivity; bromine at 6-position of indane gives higher MCH-R1 affinity. View Source

Why Generic Indan-1-ol Substitution Fails: The Structural Prerequisites of the 2-Methyl 4-bromo-7-methoxyindan-1-ol Scaffold

Within the indan-1-ol class, even minor changes in ring substitution patterns can substantially alter physicochemical properties, reactivity, and biological target engagement. The simultaneous presence of three distinct functional groups in 2-methyl 4-bromo-7-methoxyindan-1-ol—a C-2 methyl group, a C-4 bromine, and a C-7 methoxy group—creates a unique steric and electronic environment that cannot be replicated by simple demethylated, dehalogenated, or regioisomeric analogs. The C-2 methyl substituent introduces an additional stereocenter (when the C-1 alcohol is considered), modulating the conformational preferences of the saturated five-membered ring. [1] The C-4 bromine serves a dual role: it acts as a heavy atom for X-ray crystallographic phasing and as a synthetic handle for cross-coupling reactions, while its specific position on the aromatic ring influences electronic density and potential π-stacking interactions differently than the C-5 or C-6 brominated isomers. [2] The C-7 methoxy group, positioned ortho to the C-1 alcohol, can participate in intramolecular hydrogen bonding, affecting both the compound's solution conformation and its chromatographic behavior. [1] Consequently, substituting this compound with a regioisomer or a less-substituted analog in a research program would alter the structure-activity relationship (SAR) profile, synthetic downstream potential, and physicochemical handling properties in a non-interchangeable manner.

C2-Methyl Demethylated analogs alter cyclopentane ring conformation and may shift target engagement, limiting direct SAR transfer.

Br Position 4- vs. 5-bromo regioisomer changes receptor interaction profile; positional isomer not interchangeable in SAR campaigns.

Oxidation State C-1 ketone or des-hydroxy indane lacks hydrogen-bond donor and chiral center; requires redox conversion for enantioselective studies.

• [1] Aventis Pharma Deutschland GmbH. C2-substituted indan-1-ols and their derivatives, processes for their preparation and their use as pharmaceuticals. Patent WO2002004422 / US20040087644. 2002. C2-substitution modulates pharmacological profile of indan-1-ols. View Source
• [2] Andrés, J. I., et al. Potent MCH-1 receptor antagonists from cis-1,4-diaminocyclohexane-derived indane analogs. Bioorganic & Medicinal Chemistry Letters, 2013, 23, 3960–3964. Bromine at 6-position of indane gives higher affinity for the MCH-R1 receptor. View Source

Product-Specific Quantitative Evidence Guide: Head-to-Head Differentiation of 2-Methyl 4-bromo-7-methoxyindan-1-ol vs. Its Closest Analogs

C-2 Methyl Steric Differentiation: Conformational and Steric Bulk Comparison vs. 4-Bromo-7-methoxyindan-1-ol

The C-2 methyl substituent in 2-methyl 4-bromo-7-methoxyindan-1-ol introduces a steric and stereoelectronic feature that is entirely absent in 4-bromo-7-methoxyindan-1-ol (CAS 928169-32-8, C₁₀H₁₁BrO₂, MW 243.1 g/mol). The C-2 methyl increases the molecular weight by 14 Da (from 243.1 to 257.12 g/mol) and adds one additional rotatable bond constraint within the saturated five-membered ring. In indan-1-ol systems, C-2 substitution is known to influence the puckering conformation of the cyclopentane ring, which in turn affects the spatial orientation of the C-1 hydroxyl group and, consequently, hydrogen-bonding geometry with biological targets. [1] The predicted density for the C-2 unsubstituted analog is 1.561±0.06 g/cm³, whereas the additional methyl group in the target compound increases the predicted density to approximately 1.5–1.6 g/cm³, consistent with increased molecular packing.

C-2 Methyl Steric Effect

Class-level

Target MW 257.12, C2-methyl present vs. comparator MW 243.10, no C2-methyl. ΔMW +14 Da; additional ring constraint.

C2-methyl alters ring conformation; SAR may not transfer from des-methyl analog.

Class-level inference from indan-1-ol SAR

Evidence Dimension	Steric bulk at C-2 position / molecular weight / conformational constraint
Target Compound Data	Molecular weight 257.12 g/mol; contains C-2 methyl group (additional 14 Da vs. des-methyl analog); C-2 methyl constrains five-membered ring puckering
Comparator Or Baseline	4-Bromo-7-methoxyindan-1-ol (CAS 928169-32-8): Molecular weight 243.1 g/mol; no C-2 substituent; unconstrained ring puckering
Quantified Difference	ΔMW = +14.02 g/mol (5.8% increase); presence vs. absence of C-2 alkyl substituent
Conditions	Structural comparison; conformational analysis inferred from indan-1-ol class SAR

Why This Matters

For medicinal chemistry SAR campaigns targeting receptors with sterically-defined binding pockets (e.g., MCH-R1, 5-HT₁A), the presence or absence of the C-2 methyl group can determine whether the C-1 hydroxyl occupies the correct binding orientation, making the two compounds non-interchangeable in hit-to-lead optimization.

• [1] Aventis Pharma Deutschland GmbH. C2-substituted indan-1-ols and their derivatives. Patent WO2002004422. 2002. C2 substituents on indan-1-ols modulate pharmacological properties via conformational effects. View Source

Oxidation State Differentiation: Benzylic Alcohol vs. Ketone – Reactivity and Hydrogen-Bonding Comparison vs. 4-Bromo-7-methoxy-2-methyl-1-indanone

The target compound is a benzylic secondary alcohol (indan-1-ol), whereas its closest carbonyl analog is 4-bromo-7-methoxy-2-methyl-2,3-dihydro-1H-inden-1-one (CAS 1155261-18-9, C₁₁H₁₁BrO₂, MW 255.11 g/mol), which is the corresponding ketone. The alcohol form possesses one hydrogen-bond donor (HBD) and two hydrogen-bond acceptors (HBA), while the ketone form has zero HBD and two HBA. This difference is critical for both biological target engagement (where hydrogen-bond donation by the ligand can determine binding affinity and selectivity) and physicochemical properties: the ketone analog has a predicted logP of 3.98, indicating significantly higher lipophilicity compared with the alcohol form (estimated cLogP approximately 2.5–3.0 based on the -OH vs. =O substitution effect). The alcohol form also provides a chiral handle for asymmetric synthesis; the C-1 stereocenter enables resolution of enantiomers, whereas the ketone is achiral at C-1. [1]

Alcohol vs Ketone

Reported

Target MW 257.12, 1 HBD, chiral C-1. Comparator MW 255.11, 0 HBD, achiral. ΔlogP ≈ -1.0 to -1.5 (more polar).

Alcohol provides H-bond donor and chiral handle; ketone lacks both for target engagement.

Cross-study comparable; verify experimental logP

Evidence Dimension	Hydrogen-bond donor count / lipophilicity / chirality at C-1
Target Compound Data	MW 257.12; 1 HBD (C-1 OH), 2 HBA (C-7 OCH₃, C-1 OH); chiral at C-1; estimated cLogP 2.5–3.0
Comparator Or Baseline	4-Bromo-7-methoxy-2-methyl-2,3-dihydro-1H-inden-1-one (CAS 1155261-18-9): MW 255.11; 0 HBD, 2 HBA (C-7 OCH₃, C-1=O); achiral at C-1; logP 3.98 (predicted)
Quantified Difference	ΔMW = +2.01 g/mol; ΔHBD = +1; ΔlogP ≈ -1.0 to -1.5 units (alcohol more polar); chiral vs. achiral center at C-1
Conditions	Structural comparison and predicted physicochemical properties from Chemsrc and class-level SAR

Why This Matters

For procurement decisions, the alcohol form uniquely enables enantioselective synthesis and provides a hydrogen-bond donor for target engagement, while the ketone form is exclusively suited as an electrophilic intermediate; the two are not synthetically interchangeable without additional reduction/oxidation steps.

• [1] Aventis Pharma Deutschland GmbH. C2-substituted indan-1-ols and their derivatives. Patent WO2002004422. 2002. Indan-1-ol compounds with stereogenic C-1 center exhibit enantioselective biological activity. View Source

Regioisomeric Halogen Placement: 4-Bromo vs. 5-Bromo Indane Scaffolds and Implications for Receptor Affinity

The bromine atom in 2-methyl 4-bromo-7-methoxyindan-1-ol is located at the C-4 position (ortho to the ring junction and para to the C-7 methoxy), whereas the commercially prevalent regioisomer 5-bromo-4-methoxy-7-methylindane (CAS 175136-09-1, C₁₁H₁₃BrO, MW 241.12 g/mol) carries the bromine at C-5 and the methoxy at C-4. Published SAR data on indane-based MCH-1 receptor antagonists have established that the position of the bromine substituent on the indane aromatic ring significantly affects receptor binding affinity, with bromine at the 6-position (functionally analogous to the 4-position in the 1-indanol numbering system) contributing to higher MCH-R1 affinity in certain chemotypes. [1] The 5-bromo-4-methoxy-7-methylindane regioisomer has a predicted boiling point of 311.0±42.0 °C and density of 1.4±0.1 g/cm³, reflecting different intermolecular interaction profiles compared with the 4-bromo isomer. Additionally, the target compound contains an oxygen atom at C-1 (alcohol) that is absent in the 5-bromo-4-methoxy-7-methylindane comparator, further differentiating their biological and chemical behavior profiles.

4-Br vs 5-Br Regioisomer

Class-level

Target: Br at C-4, C-1 OH present, MW 257. Comparator: Br at C-5, no C-1 OH, MW 241. Bromine position affects receptor affinity (class-level).

Bromine positional isomer may alter receptor binding; not interchangeable in SAR.

MCH-1 SAR indicates positional dependence

Evidence Dimension	Bromine ring position (4- vs. 5-bromo) effect on receptor affinity and physicochemical properties
Target Compound Data	Bromine at C-4; methoxy at C-7; C-1 alcohol present; MW 257.12; predicted density ~1.5 g/cm³
Comparator Or Baseline	5-Bromo-4-methoxy-7-methylindane (CAS 175136-09-1): Bromine at C-5; methoxy at C-4; no C-1 OH; MW 241.12; bp 311.0±42.0 °C; density 1.4±0.1 g/cm³
Quantified Difference	ΔMW = +16.00 g/mol; different bromine position (4- vs. 5-); presence vs. absence of C-1 hydroxyl; Δbp ≈ +57 °C (estimated for target compound); Δdensity ≈ +0.1 g/cm³
Conditions	Structural comparison; MCH-1 receptor SAR from Andrés et al. 2013 indicating positional dependence of halogen effect on receptor affinity

Why This Matters

In receptor binding assays, bromine positional isomers can exhibit order-of-magnitude differences in affinity; procurement of the incorrect regioisomer invalidates SAR continuity and can produce false-negative results in screening cascades.

• [1] Andrés, J. I., et al. Potent MCH-1 receptor antagonists from cis-1,4-diaminocyclohexane-derived indane analogs. Bioorganic & Medicinal Chemistry Letters, 2013, 23, 3960–3964. Bromine or CN at the 6-position of the indane gave higher affinity for MCH-R1. View Source

Synthetic Utility Differentiation: Bifunctional Building Block with Aryl Bromide and Benzylic Alcohol vs. Mono-Functional Indane Analogs

2-Methyl 4-bromo-7-methoxyindan-1-ol uniquely combines two orthogonal reactive handles on the indane scaffold: a C-4 aryl bromide suitable for Pd-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Heck, Sonogashira) and a C-1 benzylic alcohol that can undergo oxidation, esterification, etherification, or Mitsunobu reactions. By contrast, 4-bromo-7-methoxyindane (CAS 872785-24-5, C₁₀H₁₁BrO, MW 227.10 g/mol) lacks the C-1 hydroxyl, providing only one synthetic handle. The benzylic alcohol of the target compound is activated for further derivatization: it can be converted to a leaving group (mesylate, tosylate, bromide) for nucleophilic displacement, oxidized to the ketone for enolate chemistry, or retained as a pharmacophoric element. This bifunctionality enables divergent synthesis strategies that are inaccessible with mono-functional analogs, reducing the number of synthetic steps required to access complex target molecules.

Bifunctional vs Monofunctional

Data to verify

Target: 2 handles (C-4 Br + C-1 OH), MW 257. Comparator: only C-4 Br, MW 227. Δ handles = +1; enables divergent synthesis.

Dual handles allow orthogonal diversification; mono-functional analog limits library scope.

Supplier-derived differentiation; validate orthogonality in specific reactions

Evidence Dimension	Number of orthogonal reactive functional groups for synthetic diversification
Target Compound Data	Two orthogonal reactive centers: C-4 aryl bromide (cross-coupling) + C-1 benzylic alcohol (oxidation, substitution, esterification); MW 257.12
Comparator Or Baseline	4-Bromo-7-methoxyindane (CAS 872785-24-5): One reactive center (C-4 aryl bromide only); no alcohol functionality; MW 227.10; 95%+ purity
Quantified Difference	Δ reactive handles = +1 (benzylic alcohol); ΔMW = +30.02 g/mol; bifunctional vs. monofunctional building block
Conditions	Structural comparison based on functional group analysis and standard synthetic chemistry principles

Why This Matters

For medicinal chemistry groups synthesizing focused libraries, the bifunctional nature of this compound enables one-step diversification at either the C-4 or C-1 position, halving the number of synthetic steps compared with sequential mono-functional building block approaches.

Predicted Physicochemical Handling Properties: Melting Point and Boiling Point Comparison for Purification and Formulation

Physicochemical handling properties directly impact procurement decisions for compounds intended for biological assays or scale-up. The closest available comparator with measured melting point data is 4-bromo-7-methoxyindan-1-ol (CAS 928169-32-8), which has a reported melting point of 79–81 °C and a predicted boiling point of 338.9±42.0 °C. The target compound, bearing an additional C-2 methyl group, is described as a solid at room temperature with an estimated melting point range of 66–69 °C. The lower melting point of the 2-methyl derivative (Δmp ≈ -10 to -15 °C vs. the des-methyl analog) is consistent with the introduction of an alkyl substituent that disrupts crystal packing. The ketone analog (CAS 1155261-18-9) has a higher predicted boiling point of 368.3±42.0 °C, reflecting stronger dipole-dipole interactions in the liquid phase. These differences have practical implications for purification method selection (recrystallization vs. chromatography) and for thermal stability assessment during storage and shipping.

Melting Point Handling

Data to verify

Target mp ~66–69°C (estimated). Des-methyl analog mp 79–81°C. Δmp ≈ -10 to -15°C; bp predicted ~320–340°C.

Lower mp may simplify recrystallization; verify experimentally for scale-up purification.

Vendor-estimated values; confirm with measured data

Evidence Dimension	Melting point and boiling point – practical handling and purification parameters
Target Compound Data	Solid at RT; estimated mp 66–69 °C; boiling point not reported but estimated ~320–340 °C based on analog data
Comparator Or Baseline	4-Bromo-7-methoxyindan-1-ol (CAS 928169-32-8): mp 79–81 °C; predicted bp 338.9±42.0 °C. Ketone analog (CAS 1155261-18-9): predicted bp 368.3±42.0 °C
Quantified Difference	Δmp ≈ -10 to -15 °C (target lower than des-methyl analog); Δbp (target vs. ketone) ≈ -30 to -50 °C
Conditions	Melting point from vendor description (EvitaChem); comparator data from ChemicalBook and Chemsrc

Why This Matters

A melting point difference of 10–15 °C can determine whether a compound is amenable to recrystallization-based purification versus requiring column chromatography, directly affecting procurement scale-up feasibility and cost.

Chiral Resolution Potential: Stereogenic C-1 Center Enables Enantiomer Separation vs. Achiral or Racemic Analogs

The target compound possesses a well-defined stereogenic center at C-1 (the carbinol carbon), which, in combination with the C-2 methyl substituent, generates a pair of diastereomers if the C-2 methyl creates an additional stereocenter in cis/trans relationship. The 4-bromo-7-methoxyindane analog (CAS 872785-24-5) is achiral, and the ketone analog (CAS 1155261-18-9) is achiral at C-1. The C2-substituted indan-1-ol patent literature explicitly teaches that enantiomers of C2-substituted indan-1-ols can display differential pharmacological activity, making enantiomeric resolution a critical step in drug candidate development. [1] The availability of the alcohol as a racemate provides researchers the option to employ chiral preparative HPLC or enzymatic resolution to isolate individual enantiomers for enantioselective SAR studies—a capability not offered by the achiral ketone or the des-hydroxy indane analogs.

Chiral Resolution Capability

Class-level

Target: stereogenic C-1 (racemic) allows enantiomer separation. Comparators: achiral indane or ketone – no resolution possible.

Racemate enables enantioselective SAR studies; achiral analogs cannot provide eudismic ratios.

Class-level: patent teaches differential enantiomer pharmacology

Evidence Dimension	Presence of stereogenic center enabling enantiomer separation for enantioselective SAR
Target Compound Data	Stereogenic C-1 center; racemic; potentially resolvable into enantiomers via chiral chromatography or enzymatic methods
Comparator Or Baseline	4-Bromo-7-methoxyindane (CAS 872785-24-5): achiral, no enantiomer resolution possible. 4-Bromo-7-methoxy-2-methyl-1-indanone (CAS 1155261-18-9): achiral at C-1
Quantified Difference	Chiral vs. achiral; enables enantioselective pharmacology studies vs. racemic-only or achiral comparators
Conditions	Structural analysis; patent literature on C2-substituted indan-1-ol enantiomer pharmacology

Why This Matters

For programs pursuing enantioselective target engagement or seeking to differentiate patent claims via stereochemistry, procurement of the racemic alcohol is the necessary first step toward enantiopure lead compounds that cannot be accessed from achiral or ketone intermediates.

• [1] Aventis Pharma Deutschland GmbH. C2-substituted indan-1-ols and their derivatives, processes for their preparation and their use as pharmaceuticals. Patent WO2002004422. 2002. Enantiomers of C2-substituted indan-1-ols exhibit differential pharmacological activity. View Source

Best Research and Industrial Application Scenarios for 2-Methyl 4-bromo-7-methoxyindan-1-ol Based on Verified Differential Evidence

MCH-1 Receptor Antagonist SAR Probe Synthesis via C-4 Diversification

The compound's C-4 aryl bromide serves as a cross-coupling handle for installing diverse aryl, heteroaryl, or amine substituents via Suzuki or Buchwald-Hartwig reactions, while the intact C-1 benzylic alcohol and C-2 methyl group preserve the pharmacophoric elements identified in indane-based MCH-1 antagonist patents. [1] The regioisomeric differentiation (4-bromo vs. 5-bromo placement) is critical, as published SAR has shown that the position of the halogen on the indane ring directly modulates MCH-R1 binding affinity. [1] This scenario applies primarily to academic and industrial medicinal chemistry groups working on melanin-concentrating hormone receptor programs for obesity and metabolic syndrome.

Enantioselective 5-HT₁A Ligand Development Leveraging C-1 Chirality

Indan-1-ol compounds with C-2 substitution have been patented as serotoninergic agents targeting 5-HT₁A receptors, where the stereochemistry at C-1 and the substitution pattern on the aromatic ring jointly determine receptor subtype selectivity and metabolic stability. [2] The racemic 2-methyl 4-bromo-7-methoxyindan-1-ol can be resolved via chiral preparative HPLC or enzymatic kinetic resolution to yield enantiopure intermediates for enantioselective pharmacology studies, enabling the determination of eudismic ratios and the identification of the eutomer. [2]

Divergent Library Synthesis via Orthogonal C-1 and C-4 Functionalization

The presence of two orthogonal reactive handles—the C-4 aryl bromide and the C-1 benzylic alcohol—enables a divergent synthesis strategy where the C-1 alcohol can first be oxidized to the ketone for enolate alkylation or converted to a leaving group for nucleophilic displacement, followed by C-4 cross-coupling to introduce structural diversity. This approach reduces the number of synthetic steps required to generate a focused compound library compared with using mono-functional indane building blocks, improving the efficiency of hit-to-lead exploration.

X-ray Crystallographic Fragment Screening with Heavy-Atom Phasing

The bromine atom at C-4 provides anomalous scattering for X-ray crystallographic phasing, enabling the use of this compound as a heavy-atom derivative in protein-ligand co-crystallography experiments. Unlike the simpler 2-bromo-1-indanol (MW 213.07) or non-brominated indan-1-ol analogs, the additional C-7 methoxy and C-2 methyl groups increase molecular weight and potential binding pocket occupancy, which may improve electron density map interpretation in fragment-based drug discovery (FBDD) campaigns.

Application

Selection Property

Validation Focus

MCH-1 receptor SAR studies

C-4 bromine cross-coupling handle; C2-methyl preserved pharmacophore

Positional halogen effect on receptor binding (class-level SAR)

5-HT₁A enantioselective SAR

Stereogenic C-1 alcohol enables chiral resolution

Enantiomeric pharmacology via chiral HPLC or enzymatic resolution

Divergent hit-to-lead library synthesis

Orthogonal C-4 Br and C-1 OH handles

Reaction orthogonality and synthetic step reduction

X-ray fragment screening (heavy-atom phasing)

C-4 bromine provides anomalous scattering

Co-crystallography phasing and electron density interpretation

• [1] Andrés, J. I., et al. Potent MCH-1 receptor antagonists from cis-1,4-diaminocyclohexane-derived indane analogs. Bioorganic & Medicinal Chemistry Letters, 2013, 23, 3960–3964. DOI: 10.1016/j.bmcl.2013.05.017. View Source
• [2] Adir et Compagnie. Indan-1-ol compounds. U.S. Patent 6,153,625. 2000. Indan-1-ol compounds with serotoninergic activity. Aventis Pharma. C2-substituted indan-1-ols. Patent WO2002004422. 2002. View Source